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The table below compares two recently developed methods for determining Sulfaquinoxaline (SUL),

highlighting their key parameters and greenness assessment results.

Feature
Method 1: UPLC-MS/MS for Tissue
Residues [1] [2]

Method 2: HPLC-UV for Veterinary
Formulations [3] [4]

Analytical
Technique

Ultra-Performance Liquid
Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS)

High-Performance Liquid
Chromatography with UV detection

(HPLC-UV)

Application
Matrix

Chicken tissues (breast, thigh, liver) Veterinary powder formulations

Analytes Sulfaquinoxaline (SQX), Sulfadimidine

(SDM), Diaveridine (DVR), Vitamin K3
(VK3)

Sulfaquinoxaline (SUL), Amprolium

(AMP), Diaveridine (DIV), Vitamin K3
(VIT K3)

Key Greenness
Assessment
Tools

Analytical Eco-Scale (AES), AGREE,
AGREEprep, EVG Framework [1] [2]

Analytical Eco-Scale (AES), AGREE,
GAPI, BAGI, RGB (Whiteness) [3] [4]
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Feature
Method 1: UPLC-MS/MS for Tissue
Residues [1] [2]

Method 2: HPLC-UV for Veterinary
Formulations [3] [4]

Reported
Greenness
Outcome

The method was evaluated as "green"

based on the Analytical Eco-Scale and
the AGREE/AGREEprep tools [1] [2].

The method was found to have an

excellent green profile and high
whiteness score, indicating it is

environmentally sustainable and practical
[3] [4].

Detailed Experimental Protocols

Here is a detailed breakdown of the key experiments and methodologies cited in the comparison table.

UPLC-MS/MS Method for Tissue Residues [1] [2]

Sample Preparation & Extraction:
Matrix: Chicken breast, thigh, and liver tissues.

Extraction Solvent: A mixture of acetonitrile and methanol (49.8:50.2 v/v).
Optimization: The extraction solvent ratio was optimized using Response Surface
Methodology (RSM) with an I-optimal design to achieve maximum recovery efficiency [1] [2].

Instrumental Analysis:

Chromatography:
Column: Agilent Poroshell 120 ECC18.

Mobile Phase: Acetonitrile and distilled water with 0.1% formic acid (85:15 v/v).
Flow Rate: 0.6 mL/min [1] [2].

Detection: Tandem Mass Spectrometry (MS/MS).
Validation & Application:

The method was validated according to the FDA bioanalytical method validation protocol.
The calibration range for SUL was 50–1000 µg/Kg [1].

It was applied as a "decline curve study" to determine the withdrawal period for poultry. It was
found that a minimum of 7 days is required after the last dose for drug levels to fall below the

Maximum Residue Limit (MRL) in tissues [1] [2].

HPLC-UV Method for Veterinary Formulations [3] [4]
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Sample Preparation:

Matrix: Veterinary powder formulation.
Procedure: The powder was dissolved in a diluent of 90% acetonitrile in water to prepare

stock and working standard solutions [4].
Instrumental Analysis:

Chromatography:
Column: Supelcosil C18 column.

Mobile Phase: 0.05 M KH₂PO₄ (Potassium dihydrogen phosphate) and acetonitrile in a
ratio of 80:20 (v/v).

Flow Rate: 2.0 mL/min.
Detection: UV at 260 nm [3] [4].

Validation & Greenness Assessment:
The method was validated per ICH guidelines and was linear for SUL in the range of 20.0–

60.0 µg mL⁻¹ [3] [4].
It was also developed as a stability-indicating method, meaning it can accurately measure

the active drugs even in the presence of their degradation products, which is crucial for
assessing shelf-life [3] [4].

Greenness Assessment Workflow

The following diagram illustrates the logical workflow for applying the combined greenness assessment

framework as demonstrated in the research.
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Assessment Metrics & Tools

Start: Develop Analytical Method

Select Greenness Assessment Tools

Apply Multiple Metrics AGREE & AGREEprep Analytical Eco-Scale (AES) EVG Framework GAPI BAGI & Whiteness (RGB)

Evaluate & Compare Results

Achieve Competent & Sustainable Method

Click to download full resolution via product page

The Efficient-Valid-Green (EVG) framework is a three-pillar approach used to evaluate the overall

competence of an analytical study. It aims to find a balance between:

Efficiency: High-throughput analysis and optimal resource use.
Validation: Meeting regulatory standards for accuracy, precision, etc.

Greenness: Minimizing environmental and safety impacts [1] [2].

The outcome of this integrated evaluation is often represented visually using a radar chart to show the

balance point between these three pillars [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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